4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide
Description
4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide is a chemical compound with the molecular formula C10H13N3O2S and a molecular weight of 239.29 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide consists of a pyrrole ring attached to a benzenesulfonamide group . The exact structural details are not available in the retrieved data.Chemical Reactions Analysis
While specific chemical reactions involving 4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide are not available in the retrieved data, compounds with similar structures have been involved in various chemical reactions .Physical And Chemical Properties Analysis
4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide has a molecular weight of 239.29 . Other physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-Inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural features. It may inhibit specific inflammatory pathways, making it a candidate for drug development .
Herbicide Safening
- Some dithiolo [3,4-b]pyridines (a class to which this compound belongs) have demonstrated moderate herbicide safening effects against 2,4-D (2,4-dichlorophenoxyacetic acid). Herbicide safeners protect crops from herbicide-induced damage while allowing effective weed control .
Computational Chemistry and Mechanism Studies
- Density functional theory (DFT) calculations have been employed to understand the reaction mechanism of synthesizing this compound. Researchers investigate the cyclization process leading to the closure of the 1,4-dihydropyridine ring, providing insights into its formation .
Antitubercular Activity
- Although not directly studied for antitubercular activity, related compounds with similar structural motifs have been evaluated. Further research could explore the potential of this compound against Mycobacterium tuberculosis .
Crystallography and Structural Elucidation
- The X-ray crystallography of a related compound confirms its structure. Such studies contribute to our understanding of molecular conformations and interactions .
Molecular Docking and ADMET Properties
- Molecular docking studies can identify potential protein targets for this compound. Additionally, calculating ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) parameters informs its pharmacokinetics and safety profile .
properties
IUPAC Name |
4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2S/c11-8-3-5-9(6-4-8)16(14,15)13-10-2-1-7-12-10/h3-6H,1-2,7,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBAXXVMCDDENJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NC1)NS(=O)(=O)C2=CC=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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